3-chloro-N-(cyanomethyl)-N-cyclopropyl-4-ethoxy-5-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-chloro-N-(cyanomethyl)-N-cyclopropyl-4-ethoxy-5-methoxybenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "CCCM" and has been found to have a wide range of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of CCCM is not fully understood, but it is believed to act as a selective antagonist of the 5-HT2A receptor. This receptor is involved in the regulation of mood, anxiety, and perception, which may explain the anxiolytic and antidepressant effects of CCCM. Additionally, CCCM has been found to have affinity for the dopamine D2 receptor, which may explain its antipsychotic effects.
Biochemical and Physiological Effects
CCCM has been found to have a wide range of biochemical and physiological effects. In animal studies, CCCM has been shown to decrease anxiety and depression-like behaviors, increase social interaction, and improve cognitive function. CCCM has also been found to have analgesic and anti-inflammatory effects, making it a potential candidate for the treatment of pain and inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of CCCM for lab experiments is its specificity for the 5-HT2A receptor, which allows for more precise targeting of this receptor in animal studies. Additionally, CCCM has been found to have a relatively low toxicity profile, making it a safer option for animal studies. However, one limitation of CCCM is its limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on CCCM. One area of interest is the potential use of CCCM in the treatment of mental health disorders, such as anxiety and depression. Additionally, further research is needed to fully understand the mechanism of action of CCCM and its effects on different receptors in the brain. Finally, there is a need for more studies on the pharmacokinetics and pharmacodynamics of CCCM to better understand its potential therapeutic applications.
Synthesis Methods
The synthesis of CCCM involves several steps, including the reaction of 3-chloro-4-ethoxy-5-methoxybenzoic acid with thionyl chloride to form 3-chloro-4-ethoxy-5-methoxybenzoyl chloride. This is then reacted with cyclopropylamine to form 3-chloro-N-cyclopropyl-4-ethoxy-5-methoxybenzamide. The final step involves the reaction of this compound with cyanomethyl bromide to form 3-chloro-N-(cyanomethyl)-N-cyclopropyl-4-ethoxy-5-methoxybenzamide.
Scientific Research Applications
CCCM has been found to have potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to have anxiolytic, antidepressant, and antipsychotic effects, making it a promising candidate for the treatment of various mental health disorders. CCCM has also been found to have potential applications in the treatment of pain and inflammation.
properties
IUPAC Name |
3-chloro-N-(cyanomethyl)-N-cyclopropyl-4-ethoxy-5-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17ClN2O3/c1-3-21-14-12(16)8-10(9-13(14)20-2)15(19)18(7-6-17)11-4-5-11/h8-9,11H,3-5,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNDNLHGUNYMYOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1Cl)C(=O)N(CC#N)C2CC2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-N-(cyanomethyl)-N-cyclopropyl-4-ethoxy-5-methoxybenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.